molecular formula C49H58NOP B14795412 (S)-2-(2'-(bis(3,5-di-tert-Butylphenyl)phosphanyl)-[1,1'-biphenyl]-2-yl)-4-phenyl-4,5-dihydrooxazole

(S)-2-(2'-(bis(3,5-di-tert-Butylphenyl)phosphanyl)-[1,1'-biphenyl]-2-yl)-4-phenyl-4,5-dihydrooxazole

Cat. No.: B14795412
M. Wt: 708.0 g/mol
InChI Key: HMWUCEJALXVGBW-VZUYHUTRSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-2-(2'-(Bis(3,5-di-tert-Butylphenyl)phosphanyl)-[1,1'-biphenyl]-2-yl)-4-phenyl-4,5-dihydrooxazole is a chiral organophosphorus ligand featuring a biphenyl backbone, a bis(3,5-di-tert-butylphenyl)phosphanyl group, and a 4-phenyl-substituted dihydrooxazole ring. The tert-butyl groups on the phosphorus atom confer significant steric bulk, while the (S)-configuration at the oxazole ring creates a chiral environment critical for asymmetric catalysis. This compound is primarily used in transition-metal-catalyzed reactions, such as asymmetric hydrogenation, where steric and electronic properties dictate enantioselectivity and reactivity .

Properties

Molecular Formula

C49H58NOP

Molecular Weight

708.0 g/mol

IUPAC Name

bis(3,5-ditert-butylphenyl)-[2-[2-[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]phenyl]phosphane

InChI

InChI=1S/C49H58NOP/c1-46(2,3)34-26-35(47(4,5)6)29-38(28-34)52(39-30-36(48(7,8)9)27-37(31-39)49(10,11)12)44-25-19-18-23-41(44)40-22-16-17-24-42(40)45-50-43(32-51-45)33-20-14-13-15-21-33/h13-31,43H,32H2,1-12H3/t43-/m1/s1

InChI Key

HMWUCEJALXVGBW-VZUYHUTRSA-N

Isomeric SMILES

CC(C)(C)C1=CC(=CC(=C1)P(C2=CC=CC=C2C3=CC=CC=C3C4=N[C@H](CO4)C5=CC=CC=C5)C6=CC(=CC(=C6)C(C)(C)C)C(C)(C)C)C(C)(C)C

Canonical SMILES

CC(C)(C)C1=CC(=CC(=C1)P(C2=CC=CC=C2C3=CC=CC=C3C4=NC(CO4)C5=CC=CC=C5)C6=CC(=CC(=C6)C(C)(C)C)C(C)(C)C)C(C)(C)C

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Analytical Insights

Spectroscopic Characterization

  • IR Spectroscopy : The absence of νC=O (~1660–1680 cm⁻¹) and presence of νC=S (~1247–1255 cm⁻¹) in triazole derivatives () highlight methods to confirm tautomeric forms. For the target compound, νP-C and νC-N stretches (1000–1200 cm⁻¹) would distinguish it from analogs .
  • NMR Analysis : ¹H/¹³C-NMR data (e.g., tert-butyl proton signals at ~1.3 ppm) help verify substituent identity and purity. Comparative shifts in aromatic regions reflect electronic differences between methoxy and tert-butyl groups .

Catalytic Performance

  • Asymmetric Hydrogenation : Ligands with tert-butyl groups (target compound) show superior enantioselectivity (>90% ee) in ketone hydrogenation compared to diphenyl analogs (70–80% ee) due to restricted substrate orientation .
  • Reactivity Trade-offs : Increased steric bulk in the target compound slows reaction kinetics for sterically hindered substrates (e.g., tetrasubstituted alkenes) but improves selectivity for less bulky ones .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.